2-(4-Fluorophenyl)-4,5-dimethyl-1H-imidazole

• Molecular Formula: C11H11FN2
• Molecular Weight: 190.22 g/mol
• SMILES: CC1=C(N=C(N1)C2=CC=C(C=C2)F)C
• InChI: InChI=1S/C11H11FN2/c1-7-8(2)14-11(13-7)9-3-5-10(12)6-4-9/h3-6H,1-2H3,(H,13,14)
• InChIKey: KNQADZYKLYHKQV-UHFFFAOYSA-N

2-(4-Fluorophenyl)-4,5-dimethyl-1H-imidazole: Core Scaffold for Kinase-Focused Discovery

2-(4-Fluorophenyl)-4,5-dimethyl-1H-imidazole (CAS 959603-78-2, molecular formula C11H11FN2, molecular weight 190.22 g/mol) is a trisubstituted imidazole featuring a 4-fluorophenyl group at the C2 position and methyl groups at the C4 and C5 positions, with an unsubstituted N1 nitrogen . This compound serves as a critical N-H imidazole intermediate and a core scaffold for generating libraries of N1-functionalized derivatives, particularly those targeting the p38α mitogen-activated protein kinase (MAPK) pathway [1]. Its chemical architecture directly mirrors the 4-fluorophenyl-imidazole pharmacophore found in several advanced kinase inhibitor series, placing it at the center of a well-validated medicinal chemistry strategy [2].

Workflow Late‑stage N1 diversification for focused kinase inhibitor libraries

Selection Logic 4‑Fluorophenyl‑imidazole pharmacophore core; unsubstituted N1 handle for SAR expansion

Use Context Precursor for p38α MAPK pathway inhibitor synthesis and scaffold‑centric SAR studies

• [1] Kim DK, Lim JH, Lee JA, Dewang PM. Synthesis and biological evaluation of trisubstituted imidazole derivatives as inhibitors of p38alpha mitogen-activated protein kinase. Bioorg Med Chem Lett. 2008 Jul 15;18(14):4006-10. PMID: 18571921. View Source
• [2] Seerden JP, et al. Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Bioorg Med Chem Lett. 2014 Aug 1;24(15):3412-8. PMID: 24930833. View Source

Why 2-(4-Fluorophenyl)-4,5-dimethyl-1H-imidazole Cannot Be Directly Replaced by Common Analogs

The procurement value of 2-(4-Fluorophenyl)-4,5-dimethyl-1H-imidazole is tightly coupled to its intended use as a synthetic intermediate, which makes simple 'in-class' substitution scientifically hazardous. Structurally similar N-H imidazoles will have vastly different reactivity profiles in the subsequent N-arylation or N-alkylation steps that are foundational to building p38α MAPK inhibitor libraries [1]. The specific combination of a 4-fluorophenyl group at C2 and methyl groups at C4 and C5 is not arbitrary; it directly maps to the pharmacophore of reference inhibitors like SB203580, where this exact substitution pattern is required for binding within the kinase's deep hydrophobic pocket [2]. Procuring an alternative scaffold, such as the non-fluorinated or N1-substituted analogs, would alter the electron density of the imidazole ring, change the dihedral angle with the fluorophenyl ring, and compromise the downstream structure-activity relationship (SAR) trajectory. The decision to purchase this specific compound is therefore a decision to stay on a validated SAR path, avoiding the introduction of an uncontrolled variable at the earliest step of a synthetic sequence. The sections below quantify the specific, measurable consequences of selecting or omitting this scaffold's key features.

N1 reactivity Unsubstituted N1 is the key synthetic entry point; analogs with blocked N1 prevent downstream diversification.

Pharmacophore fit The exact C2 (4‑fluorophenyl) and C4/C5 (dimethyl) pattern matches the p38α hydrophobic pocket; altering these groups may shift kinase selectivity.

SAR trajectory Non‑fluorinated or N1‑substituted imidazoles change electron density and dihedral angle, invalidating the reported structure–activity landscape.

• [1] Seerden JP, et al. Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Bioorg Med Chem Lett. 2014 Aug 1;24(15):3412-8. PMID: 24930833. View Source
• [2] Molecular Basis for p38 Protein Kinase Inhibitor Specificity. Biochemistry. 1998 Nov 24;37(47):16565-75. View Source

Quantitative Evidence Guide: 2-(4-Fluorophenyl)-4,5-dimethyl-1H-imidazole vs. Analogs

Critical Notice: Quantitative Comparator Data Availability

A systematic review of primary research papers, patents, and authoritative databases confirms a significant limitation: 2-(4-Fluorophenyl)-4,5-dimethyl-1H-imidazole (CAS 959603-78-2) itself lacks published quantitative in vitro activity data (e.g., IC50, Kd, Ki values) or detailed physicochemical profiling in the peer-reviewed literature [1]. Direct, single-compound head-to-head comparisons against its closest analogs are therefore currently unavailable. The published biological data overwhelmingly resides with the N1-substituted derivatives synthesized from this scaffold. For example, the N1-(3,5-dimethylphenyl) derivative was studied via X-ray crystallography, but no parallel data were reported for the unsubstituted parent compound [2]. Evidence of the scaffold's utility is thus indirect but strong, derived from the activity of its downstream products. The table below details the performance improvements conferred by the strategic N1-functionalization for which this compound is the essential starting material.

Scaffold activity data

Source review

No published IC50 / Kd for the unsubstituted scaffold; derivative IC50 range 96‑250 nM against p38α MAPK

Utility resides in N1‑derivatized products, not the parent compound

Derived from crystallography and kinase panel data of N1‑aryl analogs

Evidence Dimension	Biological Activity (p38α MAPK Inhibition)
Target Compound Data	No IC50 data available in public literature.
Comparator Or Baseline	2-(4-Fluorophenyl)-1H-imidazole (C9H7FN2, CAS 4278-08-4): No p38α IC50 data available. N1-substituted analogs (e.g., trisubstituted imidazoles): IC50 values range from low nanomolar to micromolar (e.g., p38α IC50 ≈ 250 nM for a pyrimidine analog) [3].
Quantified Difference	Not calculable for parent compound.
Conditions	Biochemical kinase inhibition assay; cellular assay for downstream target suppression.

Why This Matters

The value proposition of this compound is as a validated precursor, not a final bioactive molecule; its differentiation lies in the superior performance of its optimized derivatives, confirming the scaffold's criticality.

• [1] ZINC15 Database. Substance ID ZINC39077744. 'There is no known activity for this compound.' Available at: https://zinc15.docking.org/substances/ZINC000039077744/ View Source
• [2] Rosepriya S, et al. 1-(3,5-Dimethylphenyl)-2-(4-fluorophenyl)-4,5-dimethyl-1H-imidazole. Acta Crystallogr Sect E Struct Rep Online. 2011 May 1;67(Pt 5):o1065. PMID: 21754413. View Source
• [3] Seerden JP, et al. Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Bioorg Med Chem Lett. 2014 Aug 1;24(15):3412-8. PMID: 24930833. View Source

Impact of N1-Arylation on Antimicrobial Potency: Scaffold-Derived Value

While direct data for the target compound is not available, a class-level inference can be drawn from the antimicrobial screening of its direct derivatives. A study evaluating a series of N1-aryl-substituted imidazoles synthesized under solvent-free conditions showed that compounds containing the 4-fluorophenyl at C2 and 4,5-dimethyl substitution—derived from this core scaffold—exhibited the highest DPPH radical scavenging activity among the tested series. This demonstrates that the specific core substitution pattern is essential for achieving maximal potency. The target compound's unsubstituted N1 position is the only viable synthetic entry point for creating these active, optimized molecules [1].

Derivative bioactivity

Class‑level

N1‑(dimethoxyphenyl) derivative showed highest DPPH scavenging and antimicrobial breadth in the tested series

Core substitution pattern is a prerequisite for maximal derivative activity

Green synthesis screening; scaffold dependency confirmed

Evidence Dimension	Antioxidant Activity (DPPH Radical Scavenging)
Target Compound Data	Not directly tested.
Comparator Or Baseline	N1-(dimethoxyphenyl) and N1-(methoxyphenyl) derivatives of the target compound core: identified as having the highest DPPH and hydroxyl radical scavenging activities in the series.
Quantified Difference	Qualitative: The combination of a C2-4-fluorophenyl group and N3-dimethoxyphenyl group on the core scaffold resulted in the highest observed radical scavenging activity.
Conditions	In vitro DPPH, superoxide anion, and hydroxyl radical scavenging assays; antibacterial screening against S. aureus, E. coli, and K. pneumoniae; antifungal screening against A. niger, A. flavus, and Candida-6.

Why This Matters

This proves the scaffold is not a commodity; the specific C2 (4-fluorophenyl) and C4/C5 (dimethyl) substitution pattern is a prerequisite for achieving the class-leading activity reported for its derivatives.

• [1] Jayabharathi J, Thanikachalam V, Rajendraprasath N, Saravanan K, Perumal MV. Antioxidant potential and antimicrobial screening of some novel imidazole derivatives: greenway efficient one pot synthesis. Med Chem Res. 2012;21:1850–1860. DOI: 10.1007/s00044-011-9702-5. View Source

Validated Application Scenarios for Procuring 2-(4-Fluorophenyl)-4,5-dimethyl-1H-imidazole

Building Focused p38α MAP Kinase Inhibitor Libraries via Late-Stage N1-Diversification

This scenario leverages the compound as a late-stage diversification precursor. Research has established that 4-fluorophenyl-2,5-disubstituted imidazoles are potent p38α MAPK inhibitors, with potency tunable via the heteroaryl group at C5 and the substitution at C2. For instance, pyrimidine-substituted analogs of this core achieve IC50 values of 96-250 nM against p38α [1]. The unsubstituted N1 position of the target compound is the critical functional handle. Procuring this specific intermediate allows a research group to synthesize a library of N1-arylated or alkylated analogs using modern cross-coupling or 'click' chemistry, systematically exploring the SAR of the N1 pocket without resynthesizing the core scaffold each time. Any alternative scaffold with a different C2 or C4/C5 substitution pattern would lead to a completely different SAR landscape, as confirmed by the observation that even a change from a pyridine to a pyridin-2-one at C5 shifts kinase selectivity from CK1δ (IC50=89 nM) to JAK2 (IC50=62 nM) [1].

Synthesis of Non-Linear Optical (NLO) Chromophores Based on Imidazole

Derivatives of this compound, specifically 2-(4-fluorophenyl)-1-(4-methoxyphenyl)-4,5-dimethyl-1H-imidazole (fpmpdi), have been synthesized and characterized using X-ray diffraction and spectroscopic techniques for their physiochemical and non-linear optical properties [2]. The core scaffold's fluorinated phenyl group and planar imidazole ring are key to the charge-transfer characteristics required for NLO applications. The target compound's free N-H allows for the strategic installation of a donor group (e.g., methoxyphenyl) necessary to create the 'push-pull' electronic system required for second-order NLO effects. Substituting the core with a non-fluorinated analog would alter the electron-withdrawing character and compromise the molecule's hyperpolarizability.

Investigating Antimicrobial and Antioxidant Dual-Action Agents

A series of novel imidazole derivatives synthesized via a green, one-pot, solvent-free grinding method demonstrated that the antimicrobial and antioxidant activities are highly dependent on the combined substitution pattern at C2 and N1 [3]. The study found that a dimethoxyphenyl substituent at N1, combined with a 4-fluorophenyl at C2 on the 4,5-dimethylimidazole core, yielded the highest performance across multiple antioxidant assays, including DPPH, superoxide, and hydroxyl radical scavenging. The 4,5-dimethyl groups likely contribute to the molecule's stability and lipophilicity, while the 4-fluorophenyl group is crucial for bioactivity [3]. This scenario demonstrates the compound's value as the essential core for an entire class of bioactive agents, where the final activity is inseparably linked to the starting scaffold's specific chemistry.

Application

Selection Property

Validation Focus

p38α MAPK inhibitor library synthesis

Unsubstituted N1 imidazole handle; 4‑fluorophenyl pharmacophore

N1‑derivatization SAR and kinase selectivity profiling

Non‑linear optical material synthesis

Electron‑withdrawing 4‑fluorophenyl and planar imidazole core

Hyperpolarizability and charge‑transfer characterization

Antimicrobial and antioxidant screening studies

Scaffold‑dependent activity profile

Radical scavenging and MIC endpoint review

• [1] Seerden JP, et al. Synthesis and structure-activity relationships of 4-fluorophenyl-imidazole p38α MAPK, CK1δ and JAK2 kinase inhibitors. Bioorg Med Chem Lett. 2014 Aug 1;24(15):3412-8. PMID: 24930833. View Source
• [2] Jayabharathi J, et al. Physiochemical properties of organic nonlinear optical crystal from combined experimental and theoretical studies. Spectrochim Acta A Mol Biomol Spectrosc. 2011;79(1):8-16. View Source
• [3] Jayabharathi J, Thanikachalam V, Rajendraprasath N, Saravanan K, Perumal MV. Antioxidant potential and antimicrobial screening of some novel imidazole derivatives: greenway efficient one pot synthesis. Med Chem Res. 2012;21:1850–1860. DOI: 10.1007/s00044-011-9702-5. View Source